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Compound of Interest

Compound Name: Aldh1A3-IN-1

Cat. No.: B10854713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution and storage

of Aldh1A3-IN-1, a potent inhibitor of Aldehyde Dehydrogenase 1A3 (ALDH1A3). Adherence to

these guidelines is crucial for maintaining the compound's integrity and ensuring reproducible

experimental outcomes.

Compound Information
Parameter Value Reference

Compound Name Aldh1A3-IN-1 (Compound 14) [1][2][3]

CAS Number 1695970-90-1 [1]

Molecular Weight 284.29 g/mol N/A

IC50 0.63 µM [1][2][3]

Ki 0.46 µM [1][2][3]

Dissolution Protocol
2.1. Materials Required:

Aldh1A3-IN-1 powder
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Dimethyl sulfoxide (DMSO), anhydrous/newly opened

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

2.2. In Vitro Stock Solution Preparation (100 mM):

Equilibrate the Aldh1A3-IN-1 vial to room temperature before opening.

To prepare a 100 mM stock solution, add 35.19 µL of DMSO to 1 mg of Aldh1A3-IN-1
powder.

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If the compound is not fully dissolved, sonicate the solution in an ultrasonic bath for 5-10

minutes.[1] It is important to use newly opened DMSO as it is hygroscopic and can affect

solubility.[1]

Visually inspect the solution to ensure it is clear and free of particulates.

2.3. Preparation of Working Solutions:

Prepare fresh working solutions by diluting the stock solution in the appropriate cell culture

medium or experimental buffer. For in vivo studies, specific solvent systems may be required.

While a protocol for a similar compound, ALDH1A3-IN-3, suggests a vehicle of 10% DMSO,

40% PEG300, 5% Tween-80, and 45% saline, this should be optimized for Aldh1A3-IN-1 and

the specific experimental setup.[4]

Storage Conditions
Proper storage is critical to prevent the degradation of Aldh1A3-IN-1.
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Solution Type
Storage
Temperature

Duration
Special
Instructions

Reference

Stock Solution -80°C 6 months

Aliquot to avoid

repeated freeze-

thaw cycles.

Protect from

light.

[1][2][3]

Stock Solution -20°C 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

Protect from

light.

[1][2][3]

Working Solution 4°C Use immediately

It is

recommended to

prepare fresh for

each experiment.

[4]

Experimental Workflow and Signaling Pathway
Experimental Workflow for Aldh1A3-IN-1 Solution Preparation
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Preparation of Aldh1A3-IN-1 Stock Solution

Storage

Preparation of Working Solution

Equilibrate Aldh1A3-IN-1
to Room Temperature

Add Anhydrous DMSO
to achieve 100 mM

Vortex Vigorously

Ultrasonic Bath
(if necessary)

Visually Inspect for
Complete Dissolution

Aliquot Stock Solution

Store at -80°C (6 months)
or -20°C (1 month)

Protect from Light Thaw a Single Aliquot
of Stock Solution

Dilute with Experimental Buffer
to Desired Concentration

Use Immediately

Click to download full resolution via product page

Workflow for preparing Aldh1A3-IN-1 solutions.
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Simplified Signaling Pathway of ALDH1A3 in Retinoic Acid Biosynthesis

Aldehyde dehydrogenase 1A3 (ALDH1A3) is a key enzyme in the biosynthesis of retinoic acid

(RA), a signaling molecule crucial for cellular processes like proliferation and differentiation.[5]

ALDH1A3 catalyzes the irreversible oxidation of retinaldehyde to retinoic acid.[6] Aldh1A3-IN-1
is a potent inhibitor of this enzymatic activity.
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Inhibition of the ALDH1A3-mediated retinoic acid synthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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